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Compound of Interest

Compound Name: Benzofuranylpropylaminopentane

Cat. No.: B13394042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of (-)-1-(Benzofuran-2-yl)-2-propylaminopentane

(BPAP) and its selectivity for the serotonin transporter (SERT) in relation to other monoamine

reuptake inhibitors and monoamine oxidase inhibitors (MAOIs). The following sections present

quantitative data on binding affinities, detailed experimental methodologies, and visual

representations of the underlying mechanisms and comparative selectivities.

Quantitative Comparison of Monoamine Transporter
Affinity
The following table summarizes the in vitro binding affinities (Ki in nM) and reuptake inhibition

(IC50 in nM) of BPAP and a selection of other monoamine-acting agents for the serotonin

(SERT), dopamine (DAT), and norepinephrine (NET) transporters. A lower value indicates a

higher affinity or potency.
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Compoun
d

Class
SERT
(Ki/IC50,
nM)

DAT
(Ki/IC50,
nM)

NET
(Ki/IC50,
nM)

SERT/DA
T
Selectivit
y Ratio

SERT/NE
T
Selectivit
y Ratio

BPAP MAE/MRI
638 /

640[1]
16 / 42[1] 211 / 52[1] 0.025 0.33

Sertraline SSRI 0.29[1] 25[1] 420[1] 86.2 1448.3

Fluoxetine SSRI ~10 >1000 ~1000 >100 ~100

Paroxetine SSRI ~1 >1000 ~100 >1000 ~100

Venlafaxin

e
SNRI 82[2] 7647[2] 2480[2] 93.3 30.2

Amitriptylin

e
TCA ~4 ~3200 ~45 800 11.25

Imipramine TCA ~1 ~6800 ~37 6800 37

Cocaine SNDRI 740[3] 230[3] 480[3] 0.31 0.65

Selegiline MAO-B I - - - - -

Moclobemi

de
MAO-A I - - - - -

Note: '-' indicates that the primary mechanism of action is not transporter inhibition, and thus

comparable Ki/IC50 values for transporters are not the primary measure of their activity.

Selectivity ratios are calculated as Ki(DAT)/Ki(SERT) and Ki(NET)/Ki(SERT).

Mechanisms of Action: A Comparative Overview
BPAP exhibits a dual mechanism of action. At lower, physiologically relevant concentrations, it

acts as a Monoamine Activity Enhancer (MAE), potentiating the impulse-dependent release of

neurotransmitters. At higher concentrations, it functions as a Monoamine Reuptake Inhibitor

(MRI). This is distinct from traditional antidepressants, which primarily act as reuptake inhibitors

or enzyme inhibitors.
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Figure 1. Comparative mechanisms of action.
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The diagram above illustrates the distinct primary mechanisms of BPAP as a monoamine

activity enhancer, conventional reuptake inhibitors (SSRIs, SNRIs, TCAs), and monoamine

oxidase inhibitors (MAOIs).

Comparative Selectivity Profile
BPAP's selectivity for the serotonin transporter is notably lower than that of classic SSRIs. The

following diagram visualizes the comparative selectivity of BPAP and other compounds for

SERT, DAT, and NET based on their binding affinities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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